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Compound of Interest

Compound Name: Fmoc-Ala-OH-15N

Cat. No.: B558012

An In-depth Technical Guide to Fmoc-Ala-OH-15N

This guide provides a comprehensive overview of Fmoc-Ala-OH-15N, a crucial isotopically
labeled amino acid for researchers, scientists, and professionals in drug development. It covers
its chemical structure, molecular properties, and common applications, with a focus on its role
in peptide synthesis and proteomics.

Core Properties and Data

Fmoc-Ala-OH-15N is a derivative of the amino acid alanine that has been labeled with the
stable isotope nitrogen-15. This isotopic labeling is critical for a variety of analytical techniques,
particularly in mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy.[1] The
molecule incorporates a 9-fluorenylmethyloxycarbonyl (Fmoc) protecting group on the alpha-
amino group, which is standard for its application in solid-phase peptide synthesis (SPPS).[1]

The quantitative data for Fmoc-Ala-OH-15N is summarized in the table below for easy
reference and comparison.
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Property Value Reference
Molecular Formula C1sH171°NOa [2][3]
Linear Formula CHsCH(*>*NH-Fmoc)CO:H
Molecular Weight 312.33 g/mol
Appearance White to light yellow crystalline
powder
Melting Point 147-153 °C
CAS Number 117398-49-9
Isotopic Purity =98 atom % >N
Optical Activity [0]20/D -18°, ¢ =1 in DMF
Storage Temperature 2-8°C

Chemical Structure

The structure of Fmoc-Ala-OH-15N consists of a central alanine core, with the amino group
protected by the Fmoc moiety and the nitrogen atom isotopically labeled.

Caption: Chemical structure of Fmoc-Ala-OH-15N.

Experimental Protocols
Synthesis of Fmoc-Ala-OH-15N

The synthesis of Fmoc-Ala-OH-15N is typically achieved by the protection of the amino group
of 1°N-labeled L-alanine with an Fmoc derivative.

Materials:
e 15N-labeled L-alanine

* N-(9-fluorenylmethoxycarbonyloxy)succinimide (Fmoc-OSu) or 9-fluorenylmethyloxycarbonyl
chloride (Fmoc-Cl)
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Sodium carbonate (Na2COs) or Sodium bicarbonate (NaHCO3)

Dioxane and Water (or another suitable biphasic solvent system)

Ethyl ether or Ethyl acetate

Concentrated hydrochloric acid (HCI)

Anhydrous sodium sulfate (Na2S0a)

Procedure:

 Dissolve *N-labeled L-alanine in a 1:1 mixture of dioxane and water.

e Add sodium carbonate to the solution to act as a base.

e Add N-(9-fluorenylmethoxycarbonyloxy)succinimide to the reaction mixture.
 Stir the mixture at room temperature for approximately 18 hours.

« Filter the mixture and extract the filtrate with ethyl ether to remove impurities.

» Acidify the aqueous layer with concentrated hydrochloric acid to precipitate the Fmoc-Ala-
OH-15N product.

o Extract the product into ethyl acetate.
» Dry the combined organic layers over anhydrous sodium sulfate.

e Concentrate the solution under reduced pressure to yield the final product as a white solid.

Applications in Research

Fmoc-Ala-OH-15N is a valuable tool in several areas of scientific research, primarily due to its
isotopic label.

Solid-Phase Peptide Synthesis (SPPS)
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The most common application of Fmoc-Ala-OH-15N is as a building block in SPPS. The Fmoc
protecting group is base-labile, allowing for its removal under mild conditions that do not affect
the peptide-resin linkage or acid-labile side-chain protecting groups. This enables the specific
incorporation of a *>N-labeled alanine residue at any desired position within a peptide
sequence.

The general workflow for incorporating Fmoc-Ala-OH-15N into a peptide sequence via SPPS
is illustrated below.
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Start with resin-bound amino acid
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Repeat cycle for next amino acid
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Purification and Analysis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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